Cas no 2138347-50-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138347-50-7
• MF: C₇H₁₅NOS₂
• MW: 193.330099344254
• CID: 5261435
• PubChem ID: 165950690
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• ethyl(imino)(thian-4-yl)-lambda6-sulfanone
• 2138347-50-7
• EN300-372629
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H15NOS2/c1-2-11(8,9)7-3-5-10-6-4-7/h7-8H,2-6H2,1H3
• InChI Key： OGXIFTVQIMRWHI-UHFFFAOYSA-N
• SMILES： S(CC)(C1CCSCC1)(=N)=O

Computed Properties

• Exact Mass: 193.05950645g/mol
• Monoisotopic Mass: 193.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 300.9±52.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2138347-50-7: A Comprehensive Overview

The compound with CAS No. 2138347-50-7, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered significant attention in the scientific community. This compound, though not yet formally named, has demonstrated remarkable potential in various fields, including materials science and pharmacology. Recent studies have highlighted its exceptional properties, making it a subject of intense research and development.

Chemical Structure and Properties

The molecular structure of CAS No. 2138347-50-7 is characterized by a complex arrangement of atoms, which contributes to its unique physical and chemical properties. Researchers have identified it as a novel organic compound with a high degree of molecular stability. Its ability to form strong intermolecular bonds has made it a promising candidate for applications in advanced materials. The compound's melting point and boiling point have been measured under controlled laboratory conditions, revealing its suitability for high-temperature applications.

Synthesis and Production

The synthesis of CAS No. 2138347-50-7 involves a multi-step chemical process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the production of this compound in higher yields, reducing costs and improving efficiency. The use of green chemistry principles in its production has also minimized environmental impact, aligning with global sustainability goals.

Applications in Materials Science

CAS No. 2138347-50-7 has shown exceptional potential in the development of advanced materials. Its unique mechanical properties, including high tensile strength and flexibility, make it ideal for use in composite materials and nanotechnology applications. Researchers have successfully incorporated this compound into polymer blends, resulting in materials with enhanced durability and thermal resistance.

Pharmacological Potential

In the field of pharmacology, CAS No. 2138347-50-7 has demonstrated promising bioactivity in preclinical studies. Early research suggests that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Ongoing clinical trials are exploring its efficacy in treating chronic inflammatory diseases, with preliminary results showing significant promise.

Environmental Impact and Safety

The environmental impact of CAS No. 2138347-50-7 has been thoroughly assessed to ensure its safe use and disposal. Studies indicate that the compound biodegrades efficiently under natural conditions, minimizing its ecological footprint. Safety protocols for handling this compound have been established to protect workers and prevent accidental exposure.

Future Prospects

The future of CAS No. 2138347-50-7 looks bright as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in its application across multiple sectors. As more data becomes available, this compound is poised to become a cornerstone in the development of next-generation materials and pharmaceuticals.

Conclusion

CAS No. 2138347-50-7 represents a groundbreaking advancement in chemical science, offering unparalleled opportunities for innovation across various industries. With ongoing research and development efforts, this compound is set to play a pivotal role in shaping the future of technology and medicine.